Cas no 57831-66-0 (5,6-dihydro-3-nitro-Diimidazo[1,2-a:2',1'-c]pyrazine)

5,6-dihydro-3-nitro-Diimidazo[1,2-a:2',1'-c]pyrazine structure
57831-66-0 structure
Product Name:5,6-dihydro-3-nitro-Diimidazo[1,2-a:2',1'-c]pyrazine
CAS No:57831-66-0
MF:C8H7N5O2
MW:205.173480272293
CID:1114336
PubChem ID:42583
Update Time:2025-04-20

5,6-dihydro-3-nitro-Diimidazo[1,2-a:2',1'-c]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 5,6-dihydro-3-nitro-Diimidazo[1,2-a:2',1'-c]pyrazine
    • 3-nitro-5,6-dihydrodiimidazo[1,3-b:1',3'-e]pyrazine
    • 5,6-Dihydro-3-nitrodiimidazo[1,2-a:2',1'-c]pyrazine
    • 3-Nitro-5H,6H-diimidazo(1,2-a;2',1'-c)pyrazine
    • 5H,6H-DIIMIDAZO(1,2-a;2',1'-c)PYRAZINE, 3-NITRO-
    • DB-317018
    • 5-nitro-3,6,9,12-tetrazatricyclo[7.3.0.02,6]dodeca-1(12),2,4,10-tetraene
    • BRN 1128083
    • 57831-66-0
    • DTXSID40206544
    • Inchi: 1S/C8H7N5O2/c14-13(15)6-5-10-8-7-9-1-2-11(7)3-4-12(6)8/h1-2,5H,3-4H2
    • InChI Key: IVSXYFTUHZSWIJ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CN=C2C3=NC=CN3CCN21)=O

Computed Properties

  • Exact Mass: 205.06011
  • Monoisotopic Mass: 205.05997448g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 81.5Ų

Experimental Properties

  • PSA: 78.78
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